10-(4-Chlorophenyl)-4-(thiophen-2-yl)-3,5,6,8,10,11-hexaazatricyclo[7.3.0.0^{2,6}]dodeca-1(9),2,4,7,11-pentaene

• Molecular Formula: C16H9ClN6S
• Molecular Weight: 352.8 g/mol
• IUPAC Name: 10-(4-chlorophenyl)-4-thiophen-2-yl-3,5,6,8,10,11-hexazatricyclo[7.3.0.02,6]dodeca-1(9),2,4,7,11-pentaene
• InChI: InChI=1S/C16H9ClN6S/c17-10-3-5-11(6-4-10)23-15-12(8-19-23)16-20-14(13-2-1-7-24-13)21-22(16)9-18-15/h1-9H
• InChI Key: GSMPHSGOMMTOIQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=NN3C=NC4=C(C3=N2)C=NN4C5=CC=C(C=C5)Cl

Description

This compound belongs to a class of polycyclic heterocycles featuring fused tetrazolo-pyrimidine and triazole rings. Its structure includes a 4-chlorophenyl group at position 10 and a thiophen-2-yl substituent at position 4, which confer distinct electronic and steric properties. Crystallographic studies of related compounds (e.g., 12-(4-chlorophenyl)-7-methyl-10-phenyl...) reveal planar frameworks stabilized by intramolecular non-covalent interactions . The compound’s synthesis likely involves cyclocondensation of tetrazole precursors with thiophene derivatives, followed by crystallization using SHELX refinement protocols .

Biological Activity

The compound 10-(4-Chlorophenyl)-4-(thiophen-2-yl)-3,5,6,8,10,11-hexaazatricyclo[7.3.0.0^{2,6}]dodeca-1(9),2,4,7,11-pentaene is a member of the triazole family and has garnered attention for its diverse biological activities. This article synthesizes findings from various studies to present a comprehensive overview of its biological activity.

Chemical Structure and Properties

The structure of the compound features a complex bicyclic arrangement with multiple nitrogen atoms contributing to its unique properties. The presence of both chlorophenyl and thiophenyl groups enhances its potential as a bioactive agent.

Antimicrobial Activity

Research indicates that derivatives containing 1,2,4-triazoles exhibit significant antimicrobial properties. For instance, compounds related to 1,2,4-triazoles have been shown to possess antibacterial and antifungal activities . The specific compound has not been extensively tested alone but is hypothesized to exhibit similar properties due to its structural similarities.

Anticancer Activity

The anticancer potential of triazole derivatives has been widely documented. A study highlighted that certain triazole compounds exhibited cytotoxic effects on various cancer cell lines . Although specific data on the hexaazatricyclo compound is scarce, its structural framework suggests a plausible mechanism for anticancer activity through interference with cellular processes.

Case Studies and Research Findings

Several studies have explored related compounds with similar structures:

• Synthesis and Characterization : A study focused on synthesizing derivatives from 4-chlorobenzoic acid and their biological evaluations revealed that modifications in substituents greatly influenced their bioactivity . This underscores the importance of structural variations in enhancing biological efficacy.
• Antioxidant and Anti-inflammatory Activities : Compounds within this chemical family have also demonstrated antioxidant and anti-inflammatory properties. For example, derivatives have been shown to inhibit inflammatory pathways effectively .

Table 1: Biological Activity Summary of Related Compounds

Compound	Activity Type	Inhibition Rate (%)	Reference
Compound 7b	Antiviral (TMV)	42.00
Compound 7i	Antiviral (TMV)	42.49
Triazole Derivative	Antibacterial	Varies
Triazole Derivative	Anticancer	Significant

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations

The compound’s closest analogs differ in substituent groups and core modifications:

Compound Name	Substituents (Position)	Key Structural Features
10-(4-Chlorophenyl)-4-(thiophen-2-yl)-hexaazatricyclo[...]pentaene (Target)	4-ClPh (10), thiophen-2-yl (4)	Thiophene enhances π-conjugation; Cl improves lipophilicity.
12-(4-Chlorophenyl)-7-methyl-10-phenyl-hexaazatricyclo[...]pentaene	4-ClPh (12), Ph (10), Me (7)	Methyl and phenyl groups increase steric bulk, reducing solubility.
12-(4-Methoxyphenyl)-10-phenyl-hexaazatricyclo[...]pentaene	4-MeOPh (12), Ph (10)	Methoxy group introduces electron-donating effects, altering electronic properties.
4-(10-Thia-3,5,6,8-tetrazatetracyclo[...]pentaen-4-yl)phenol	Phenol (4)	Hydroxyl group enables hydrogen bonding; sulfur atom modifies aromaticity.

Physicochemical Properties

• Molecular Weight: The target compound (~370–390 g/mol) is heavier than 4-(10-thia...)phenol (322.4 g/mol) due to the thiophene and chlorophenyl groups .
• Topological Polar Surface Area (TPSA) : Analogs with hydroxyl or methoxy groups (e.g., TPSA = 91.6 Ų for ) exhibit higher polarity than the target compound, which lacks polar substituents beyond Cl.
• Hydrogen-Bonding Capacity: The phenol derivative has one donor site (OH), while the target compound relies on nitrogen lone pairs (acceptor count = 5).

Crystallographic Behavior

• Crystal Packing : Chlorophenyl-containing analogs (e.g., ) form layered structures via Cl···π and C–H···N interactions. The thiophene group in the target compound may promote S···π interactions, though this requires validation.
• Refinement Metrics : Related structures refined with SHELXL achieve low R factors (e.g., R = 0.035 for ), indicating high precision in bond-length and angle determination .